Cas no 3682-85-7 (5,10-Dihydroindolo[3,2-b]indole)

• Product Name: 5,10-Dihydroindolo[3,2-b]indole
• CAS No: 3682-85-7
• MF: C₁₄H₁₀N₂
• MW: 206.242602825165
• MDL: MFCD00483486
• CID: 1016482
• PubChem ID: 15559033
• Update Time: 2025-04-20

5,10-Dihydroindolo[3,2-b]indole Chemical and Physical Properties

Names and Identifiers

• 5,10-dihydro-Indolo[3,2-b]indole
• 5,10-DIHYDROINDOLO[3,2-B]INDOLE
• 5,10-Dihydro-indeno[2,1-a]inden
• 5,10-dihydro-indeno[2,1-a]indene
• 5,10-dihydroindeno{2,1-a}indene
• 5,10-dihydroindeno< 2,1-a> indene
• 5,10-Dihydro-indolo[3,2-b]indol
• 5,10-dihydroindolo< 3,2-b> indole
• AC1L5IOF
• AC1Q1HWD
• AG-J-70664
• AR-1G5742
• CTK5C2715
• Indeno< 2,1-a> indene
• indenoindene
• Indolo< 3,2-b> indol
• NSC123008
• AK158110
• ST2405953
• AX8292005
• AKOS024258472
• SCHEMBL4515369
• 3682-85-7
• CS-0099372
• Indolo[3,2-b]indole, 5,10-dihydro-
• MFCD00483486
• C14H10N2
• DB-316985
• BS-17137
• 8,16-diazatetracyclo[7.7.0.0(2),?.0(1)?,(1)?]hexadeca-1(9),2(7),3,5,10(15),11,13-heptaene
• 5,10-Dihydroindolo[3,2-b]indole

• MDL： MFCD00483486
• Inchi： 1S/C14H10N2/c1-3-7-11-9(5-1)13-14(15-11)10-6-2-4-8-12(10)16-13/h1-8,15-16H
• InChI Key： XELZZMRNRUUICC-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2=C1C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 206.0845
• Monoisotopic Mass: 206.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.6
• XLogP3: 3.6

Experimental Properties

• Density: 1.389±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.3E-4 g/L) (25 ºC),
• PSA: 31.58